5-bromo-N-(2-(5-(4-bromobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-[5-[(4-bromophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C19H15Br2N5O3/c20-13-3-1-12(2-4-13)10-25-11-23-17-14(19(25)28)9-24-26(17)8-7-22-18(27)15-5-6-16(21)29-15/h1-6,9,11H,7-8,10H2,(H,22,27)
• InChI Key: MTVSUNUXIIJPHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=NC3=C(C2=O)C=NN3CCNC(=O)C4=CC=C(O4)Br)Br
• Molecular Formula: C19H15Br2N5O3
• Molecular Weight: 521.2 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact molecular structure and the conditions under which it is used. Unfortunately, the search results did not provide specific information about the chemical reactions of this compound.

Scientific Research Applications

a. Kinase Inhibition: The furan-2-carboxamide moiety may interact with kinases, making this compound a candidate for kinase inhibition studies. Kinases play crucial roles in cell signaling pathways, and inhibiting specific kinases can lead to targeted therapies for diseases like cancer.

b. Anticancer Agents: Given the presence of the pyrazolo[3,4-d]pyrimidine scaffold, researchers could explore its antiproliferative effects against cancer cells. The bromobenzyl group might enhance selectivity or improve pharmacokinetic properties.

c. Anti-inflammatory Activity: Furan derivatives often exhibit anti-inflammatory properties. Investigating whether this compound modulates inflammatory pathways could be valuable for developing anti-inflammatory drugs.

Material Science and Nanotechnology

The furan-2-carboxamide core, combined with the bromobenzyl group, might find applications in materials science:

a. Polymer Modification: Functionalizing polymers with this compound could enhance their properties, such as solubility, stability, or bioactivity.

b. Nanoparticle Surface Modification: Researchers could attach this compound to nanoparticles, creating functionalized nanoparticles for drug delivery or catalysis.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This information was not found in the search results.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it is used. The search results did not provide specific information about the safety and hazards of this compound.

Future Directions

The future directions for research and development involving this compound would depend on its properties and potential applications. Unfortunately, the search results did not provide specific information about the future directions for this compound.